![molecular formula C9H6BrClS B075638 3-(Bromomethyl)-5-chlorobenzo[b]thiophene CAS No. 1198-51-2](/img/structure/B75638.png)
3-(Bromomethyl)-5-chlorobenzo[b]thiophene
Overview
Description
Synthesis Analysis
The synthesis of 3-(Bromomethyl)-5-chlorobenzo[b]thiophene derivatives can be achieved through various synthetic routes. One notable method involves the phase transfer catalyzed bromoethylation of 2-ethyl-5-chlorobenzo[b]thiophene to produce 2-ethyl-3-bromoethyl-5-chlorobenzo[b]thiophene, which is a closely related compound. This synthesis pathway highlights the versatility and reactivity of the bromomethyl and chloro substituents in benzo[b]thiophene chemistry (Pridgen et al., 1998).
Molecular Structure Analysis
Molecular structure analysis of benzo[b]thiophene derivatives, including 3-chlorobenzo[b]thiophene-2-carbonyl chloride, reveals insights into their crystal and molecular structures. X-ray structure determination and spectroscopic methods (NMR, IR, and MS) are essential for characterizing these compounds and confirming their structures. Such studies lay the foundation for understanding the compound's reactivity and potential applications (Tarighi et al., 2009).
Chemical Reactions and Properties
3-(Bromomethyl)-5-chlorobenzo[b]thiophene can undergo a variety of chemical reactions, demonstrating its chemical versatility. These reactions include the formation of amino-, guanidino-, and ureido-compounds, showcasing its potential as a precursor for synthesizing compounds with diverse functional groups. The ability to undergo nitration, bromination, and acetylation further underscores its reactivity and the possibility of introducing various substituents into the benzo[b]thiophene framework (Chapman et al., 1972).
Physical Properties Analysis
The physical properties of 3-(Bromomethyl)-5-chlorobenzo[b]thiophene derivatives, such as solubility, melting point, and stability, are crucial for their handling and application in various chemical syntheses. Although specific details on these properties require experimental determination, the molecular structure and substituent effects provide valuable insights into their behavior in different chemical environments.
Chemical Properties Analysis
The chemical properties of 3-(Bromomethyl)-5-chlorobenzo[b]thiophene, including its reactivity, functional group compatibility, and potential for further functionalization, make it a valuable intermediate in organic synthesis. Its ability to participate in Suzuki cross-coupling reactions, for example, highlights its utility in constructing complex molecular architectures for pharmaceutical and material science applications (Rasool et al., 2016).
Scientific Research Applications
Organic Synthesis :
- 3-Bromomethyl-7-chlorobenzo[b]thiophen is a precursor for a variety of compounds. It's used to synthesize related amino-, guanidino-, and ureido-compounds, indicating its utility in creating a broad range of chemicals for further research or application (Chapman, Clarke, & Manolis, 1972).
- The compound is involved in the efficient synthesis of 2-Ethyl-7-chloro-4-methylthieno[4,3,2-e,f][3]benzazepine (SK&F 106686), an angiotension II antagonist, showcasing its potential in creating medically relevant molecules (Pridgen, Huang, Mills, Shilcrat, & Tickner, 1998).
Pharmacological Potential :
- It's been converted into various pharmacologically active derivatives. For instance, bromomethyl compounds of benzo[b]thiophen derivatives have been treated with thiourea or substituted thioureas to produce a number of substituted thiouronium bromides, indicating potential therapeutic applications (Chapman, Clarke, Gore, & Sharma, 1971).
- Synthesis of benzo[b]thiophene substituted carbamates, ureas, semicarbazides, and pyrazoles derived from 3-chlorobenzo[b]thiophene-2-carbonyl chloride has been conducted, and these compounds showed promising antimicrobial and analgesic activities (Kumara, Mahadevan, Harishkumar, Padmashali, & Naganagowda, 2009).
Chemical Properties and Reactions :
- Studies have detailed the synthesis of substituted benzo[b]thiophenes via acid-catalyzed cyclization of thiophenylacetals and ketones. This process is efficient due to lower temperatures and limited use of polyphosphoric acid compared to other methods, highlighting the compound's role in facilitating chemical reactions (Pié & Marnett, 1988).
- The compound has been used to generate 2,3-Dihydro-2,3-bismethylenebenzo[b]thiophene, a reactive annellated diene, indicating its role in the synthesis of polycyclic compounds (Dyker & Kreher, 1988).
Safety and Hazards
properties
IUPAC Name |
3-(bromomethyl)-5-chloro-1-benzothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQSFVITUNJLCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=CS2)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90381577 | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
CAS RN |
1198-51-2 | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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